![molecular formula C22H28N4O B2440244 N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)-2-(o-tolyl)acetamide CAS No. 2034320-27-7](/img/structure/B2440244.png)
N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)-2-(o-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)-2-(o-tolyl)acetamide, also known as TPCA-1, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It is a selective inhibitor of the nuclear factor-kappa B (NF-κB) pathway, which plays a crucial role in the regulation of inflammation and immune responses.
Scientific Research Applications
Synthesis of Polyhydroxylated Piperidine Alkaloids
A study by Patil et al. (2001) detailed the synthesis of polyhydroxylated piperidine alkaloids through intermolecular Michael addition. This process is critical for generating compounds with potential biological activities, indicating the importance of such structures in the development of new therapeutic agents (Patil, Tilekar, & Dhavale, 2001).
Antimicrobial Nano-Materials
Mokhtari and Pourabdollah (2013) investigated N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives for their antimicrobial activities. Their findings revealed significant efficacy against pathogenic bacteria and Candida species, highlighting the potential of acetamide derivatives in antimicrobial applications (Mokhtari & Pourabdollah, 2013).
Antimicrobial Activity of Mannich Bases
Priya et al. (2010) synthesized a new Mannich base, N-(1-piperidinosalicylyl) acetamide, demonstrating significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. This study underscores the therapeutic potential of Mannich bases in treating bacterial infections (Priya, Sathya, Kumaran, Jayachandramani, Mahalakshmi, & Emelda, 2010).
Piperacillin–Tazobactam: An Antibacterial Agent
Gin et al. (2007) discussed the antibacterial efficacy of piperacillin–tazobactam, a β-lactam/β-lactamase inhibitor combination. Although not directly related to the compound , this research highlights the broader context of piperidine derivatives in antibacterial therapy (Gin, Dilay, Karlowsky, Walkty, Rubinstein, & Zhanel, 2007).
Synthesis and Biological Evaluation of Acetamide Derivatives
Iqbal et al. (2017) focused on synthesizing acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, evaluating their antibacterial potentials. This study suggests the relevance of such derivatives in developing new antibacterial agents (Iqbal, Jamal, Iqbal, Afreen, Sandhu, Dar, Farooq, Mushtaq, Arshad, & Iqbal, 2017).
properties
IUPAC Name |
2-(2-methylphenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N4O/c1-16-6-2-3-7-17(16)15-22(27)23-19-10-12-26(13-11-19)21-14-18-8-4-5-9-20(18)24-25-21/h2-3,6-7,14,19H,4-5,8-13,15H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYPGNAPKYYXCLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CC(=O)NC2CCN(CC2)C3=NN=C4CCCCC4=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.